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Compound of Interest

Compound Name: Influenza A NP (366-374)
Cat. No.: B12375292
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the proper reconstitution,
storage, and handling of lyophilized Influenza Nucleoprotein (NP) (366-374) peptide.
Adherence to these guidelines is crucial for maintaining the peptide's biological activity and
ensuring reproducible experimental outcomes.

Product Information

The Influenza NP (366-374) peptide is a well-characterized, immunodominant epitope from the
influenza A virus nucleoprotein. It is a key reagent in immunological research, particularly in
studies involving T-cell responses to influenza infection.

Table 1: Peptide Specifications
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Property Description

H-Ala-Ser-Asn-Glu-Asn-Met-Glu-Thr-Met-OH
Sequence

(ASNENMETM)[1][2][3]
Molecular Weight Approximately 1026.12 g/mol [3]
Purity Typically >95% as determined by HPLC[1][4]
Appearance Lyophilized white powder[1]

H2-Db-restricted epitope from Influenza

Biological Context )
A/PR/8/34 nucleoprotein[1][5]

Reconstitution Protocol

Proper reconstitution is a critical step to ensure the peptide is fully solubilized and retains its
biological activity.[6] The following protocol outlines the best practices for reconstituting
lyophilized Influenza NP (366-374) peptide.

Materials Required
» Lyophilized Influenza NP (366-374) peptide vial

Sterile, high-purity solvent (e.g., sterile water, DMSO, or PBS)

Sterile, calibrated micropipettes and tips

Vortex mixer or sonicator (optional)

Sterile microcentrifuge tubes for aliquoting

Step-by-Step Reconstitution Procedure

» Equilibrate the Vial: Before opening, allow the lyophilized peptide vial to equilibrate to room
temperature for at least 15-20 minutes.[7][8] This prevents condensation from forming inside
the vial, which can affect the peptide's stability.

» Solvent Selection: The choice of solvent depends on the peptide's properties and the
intended downstream application. For Influenza NP (366-374), several solvents can be used.
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o Sterile Water: This peptide is generally soluble in water.[1]

o Dimethyl Sulfoxide (DMSO): For preparing high-concentration stock solutions, DMSO can
be used.[5][9] Note that DMSO can be toxic to cells at higher concentrations.

o Phosphate-Buffered Saline (PBS): For biological assays, PBS at a physiological pH is a
suitable solvent.

o Calculating Solvent Volume: Determine the required volume of solvent to achieve the desired
stock solution concentration. For example, to create a 1 mg/mL stock solution from 1 mg of
peptide, add 1 mL of solvent.

» Dissolving the Peptide:
o Aseptically add the calculated volume of the chosen solvent to the vial.

o Gently swirl or vortex the vial to dissolve the peptide.[8] Avoid vigorous shaking, as this
can cause peptide aggregation or degradation.[6]

o For peptides that are difficult to dissolve, brief sonication may be helpful.[8]

» Visual Inspection: After mixing, visually inspect the solution to ensure it is clear and free of
any particulate matter.[6] If precipitation is observed, sonication or gentle warming may be
necessary to fully dissolve the peptide.

Storage and Stability

Proper storage of both lyophilized and reconstituted peptides is essential to maintain their
integrity and activity over time.

Table 2: Storage Conditions and Stability
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Storage ]
Form Duration Notes
Temperature
Keep in a desiccator
Lyophilized -20°C or lower Up to 48 months to protect from
moisture.[8][10]
_ _ Aliquot to avoid
Reconstituted (in
-20°C or lower Up to 1 month repeated freeze-thaw
Water/PBS)
cycles.
] ] Aliguot to avoid
Reconstituted (in
-80°C Up to 6 months repeated freeze-thaw

DMSO)
cycles.[5]

Application Protocols

Influenza NP (366-374) peptide is primarily used to stimulate antigen-specific T-cells in various

immunological assays.

T-Cell Stimulation for ELISpot or Intracellular Cytokine
Staining (ICS)

This protocol describes the general steps for using the reconstituted peptide to stimulate
splenocytes for the detection of cytokine-producing T-cells.

» Prepare a Working Solution: Dilute the reconstituted peptide stock solution to the desired
final concentration (typically in the range of 1-10 pug/mL) in complete cell culture medium.

e Cell Stimulation:

o Plate splenocytes or peripheral blood mononuclear cells (PBMCs) at an appropriate
density in a 96-well plate.

o Add the peptide working solution to the cells.

o Incubate the plate under standard cell culture conditions (e.g., 37°C, 5% CO2) for the
desired period (e.g., 18-24 hours for ELISpot, 6 hours for ICS with a protein transport
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inhibitor).

o Downstream Analysis: Proceed with the specific protocol for ELISpot or ICS to detect and
guantify the antigen-specific T-cell response.

Visualized Workflows
Peptide Reconstitution Workflow
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Figure 1: Lyophilized Peptide Reconstitution Workflow

Click to download full resolution via product page

Caption: Workflow for reconstituting lyophilized peptides.
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T-Cell Stimulation Experimental Workflow
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Figure 2: T-Cell Stimulation Experimental Workflow
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Caption: Workflow for T-cell stimulation assays.

Troubleshooting

Table 3: Common Issues and Solutions
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Issue

Possible Cause

Recommended Solution

Peptide will not dissolve

Peptide has low solubility in

the chosen solvent.

Try gentle warming (to 37°C)
or brief sonication. If using an
aqueous solvent, try switching
to DMSO to create a high-
concentration stock, then dilute

into your aqueous buffer.

Inconsistent experimental

results

Improper storage leading to
peptide degradation; repeated

freeze-thaw cycles.

Aliguot the reconstituted
peptide into single-use
volumes to avoid multiple
freeze-thaw cycles. Ensure
proper storage temperatures

are maintained.

Cell toxicity in assays

High concentration of solvent
(e.g., DMSO).

Ensure the final concentration
of the solvent in the cell culture
medium is below the toxic
threshold (typically <0.5% for
DMSO).

By following these detailed application notes and protocols, researchers, scientists, and drug

development professionals can ensure the reliable and effective use of lyophilized Influenza NP

(366-374) peptide in their experimental workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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